1-(4-Nitrophenyl)-3-quinolin-3-ylurea

• IUPAC Name: 1-(4-nitrophenyl)-3-quinolin-3-ylurea
• InChI: InChI=1S/C16H12N4O3/c21-16(18-12-5-7-14(8-6-12)20(22)23)19-13-9-11-3-1-2-4-15(11)17-10-13/h1-10H,(H2,18,19,21)
• InChI Key: GRYIMBYLWNLKHP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C=N2)NC(=O)NC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C16H12N4O3
• Molecular Weight: 308.29 g/mol

Description

1-(4-Nitrophenyl)-3-quinolin-3-ylurea is a urea derivative featuring a 4-nitrophenyl group and a quinolin-3-yl substituent. This compound is part of a broader class of arylurea derivatives studied for applications in medicinal chemistry, including antimicrobial, anticancer, and anti-inflammatory activities .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Electronic Effects

Table 1: Key Structural and Electronic Differences

Compound Name	Substituent R₁	Substituent R₂	Key Electronic Features
1-(4-Nitrophenyl)-3-quinolin-3-ylurea	4-Nitrophenyl	Quinolin-3-yl	Strong electron-withdrawing (NO₂), planar aromatic (quinoline)
1-(4-Nitrophenyl)-3-phenylurea	4-Nitrophenyl	Phenyl	Moderate electron-withdrawing (NO₂), simple aromatic (phenyl)
1-(4-Chlorophenyl)-3-pyridin-2-ylurea	4-Chlorophenyl	Pyridin-2-yl	Moderate electron-withdrawing (Cl), basic heterocycle (pyridine)
N-(4-Cyanophenyl)-N'-phenylurea	4-Cyanophenyl	Phenyl	Strong electron-withdrawing (CN), linear dipole (C≡N)
1-(4-Nitrophenyl)-3-phenyl-2-thiourea	4-Nitrophenyl	Phenyl (thiourea)	Thioamide group (S replaces O), altered H-bonding capacity

• Quinoline vs.
• Nitro vs. Chloro/Cyano: The nitro group (NO₂) is more electron-withdrawing than chloro (Cl) or cyano (CN), influencing reactivity and binding affinity in enzymatic targets .
• Thiourea vs. Urea : Thiourea derivatives exhibit reduced hydrogen-bonding capacity but increased lipophilicity, affecting membrane permeability .